Cas no 1070807-05-4 (2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}-N-phenylacetamide)

• Product Name: 2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}-N-phenylacetamide
• CAS No: 1070807-05-4
• MF: C₁₄H₁₄N₆O₂
• MW: 298.299961566925
• CID: 6303097
• PubChem ID: 25793422
• Update Time: 2025-10-29

2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}-N-phenylacetamide
• 1070807-05-4
• F5060-0146
• AKOS024493946
• 2-(3-ethyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)-N-phenylacetamide
• 2-(3-ethyl-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-phenylacetamide

• Inchi： 1S/C14H14N6O2/c1-2-20-13-12(17-18-20)14(22)19(9-15-13)8-11(21)16-10-6-4-3-5-7-10/h3-7,9H,2,8H2,1H3,(H,16,21)
• InChI Key： HAAYCRQGIQWLRG-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN1CC(NC1C=CC=CC=1)=O)N(CC)N=N2

Computed Properties

• Exact Mass: 298.11782371g/mol
• Monoisotopic Mass: 298.11782371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 92.5Ų

Additional information on 2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}-N-phenylacetamide

Compound CAS No. 1070807-05-4: 2-{3-Ethyl-7-Oxo-3H,6H,7H-[1,2,3]Triazolo[4,5-d]Pyrimidin-6-Yl}-N-Phenylacetamide

The compound with CAS No. 1070807-05-4, known as 2-{3-Ethyl-7-Oxo-3H,6H,7H-[1,2,3]Triazolo[4,5-d]Pyrimidin-6-Yl}-N-Phenylacetamide, is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of triazolo[4,5-d]pyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications.

Triazolo[4,5-d]pyrimidine is a heterocyclic aromatic compound that serves as a core structure for various bioactive molecules. The presence of the ethyloxopyrimidine moiety in this compound contributes to its unique pharmacological properties. Recent studies have highlighted the role of such structures in modulating key cellular pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders.

The N-phenylacetamide group attached to the triazolo[4,5-d]pyrimidine ring enhances the compound's solubility and bioavailability. This feature is crucial for its potential use in drug delivery systems. Moreover, the ethyl substituent at position 3 of the triazolo ring plays a significant role in stabilizing the molecule's conformation and improving its interaction with biological targets.

Recent research has focused on the antitumor activity of this compound. Studies conducted in vitro have demonstrated its ability to inhibit the proliferation of various cancer cell lines by targeting specific kinases involved in cell signaling pathways. Additionally, preclinical trials have shown promising results in terms of anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases.

The synthesis of 2-{3-Ethyl-7-Oxo...} involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The optimization of reaction conditions has been a key area of investigation to improve yield and purity. Researchers have also explored alternative synthetic routes to enhance scalability for potential large-scale production.

In terms of applications, this compound has shown potential as a lead molecule for drug development programs targeting oncology and immunology. Its ability to modulate multiple biological targets simultaneously makes it a versatile candidate for combinatorial therapy approaches.

Looking ahead, ongoing studies are focused on understanding the mechanism of action of this compound at a molecular level. Advanced techniques such as X-ray crystallography and molecular docking are being employed to elucidate its binding interactions with target proteins. These insights will be instrumental in refining its structure further and improving its therapeutic efficacy.

In conclusion, CAS No. 1070807-05-4 represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities position it as a valuable asset in the quest for novel therapeutic agents.